Cas no 864860-86-6 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide)

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide is a benzothiazole-derived compound characterized by its fused heterocyclic structure, which confers stability and potential reactivity in synthetic and medicinal chemistry applications. The presence of dimethyl and carboxamide functional groups enhances its utility as a versatile intermediate or scaffold in organic synthesis. Its rigid aromatic framework may contribute to binding affinity in biochemical contexts, making it of interest in pharmaceutical research. The compound's structural features suggest potential applications in the development of enzyme inhibitors or fluorescent probes due to the benzothiazole moiety's electronic properties. Proper handling and storage are recommended to maintain stability.
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide structure
864860-86-6 structure
Product Name:N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
CAS No:864860-86-6
MF:C17H13N3OS2
MW:339.43462061882
CID:5842831
PubChem ID:4197843
Update Time:2025-06-09

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide
    • 6-Benzothiazolecarboxamide, N-(4,5-dimethyl-2-benzothiazolyl)-
    • AB00673915-01
    • N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
    • AKOS024604996
    • 864860-86-6
    • F1300-0292
    • Inchi: 1S/C17H13N3OS2/c1-9-3-6-13-15(10(9)2)19-17(23-13)20-16(21)11-4-5-12-14(7-11)22-8-18-12/h3-8H,1-2H3,(H,19,20,21)
    • InChI Key: CQVVQYOGNIKRPY-UHFFFAOYSA-N
    • SMILES: S1C2=CC(C(NC3=NC4=C(C)C(C)=CC=C4S3)=O)=CC=C2N=C1

Computed Properties

  • Exact Mass: 339.05000439g/mol
  • Monoisotopic Mass: 339.05000439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.447±0.06 g/cm3(Predicted)
  • pka: 8.60±0.70(Predicted)

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1300-0292-2μmol
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
864860-86-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1300-0292-5μmol
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
864860-86-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1300-0292-10μmol
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
864860-86-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1300-0292-20μmol
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
864860-86-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1300-0292-1mg
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
864860-86-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1300-0292-2mg
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
864860-86-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1300-0292-3mg
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
864860-86-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1300-0292-4mg
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
864860-86-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1300-0292-5mg
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
864860-86-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1300-0292-10mg
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
864860-86-6 90%+
10mg
$79.0 2023-05-17

Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide

Professional Introduction to N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS No. 864860-86-6)

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide, identified by the CAS number 864860-86-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzothiazole family, a heterocyclic structure known for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of two benzothiazole moieties linked through an amide bond introduces unique pharmacophoric features that make it a promising candidate for further investigation.

The structural framework of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide is characterized by its rigidity and electronic distribution, which can be modulated by the dimethyl substituents at the 4 and 5 positions of the first benzothiazole ring. This structural feature not only influences the compound's solubility and metabolic stability but also plays a crucial role in its interaction with biological targets. The amide linkage between the two benzothiazole units provides a potential site for hydrogen bonding and further functionalization, enhancing its versatility in drug design.

In recent years, there has been a surge in research focused on benzothiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have highlighted the potential of these compounds as antimicrobial agents, anti-inflammatory agents, and even in the treatment of neurological disorders. The specific configuration of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide makes it an intriguing subject for investigating its pharmacological properties.

Synthetic approaches to this compound have been optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. The synthesis typically involves multi-step reactions starting from commercially available precursors such as 2-aminothiophene-3-carboxylic acid derivatives. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole rings efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of methodological innovation in accessing complex molecular architectures.

The biological activity of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide has been preliminarily explored in several in vitro assays. Preliminary data suggest that this compound exhibits promising antimicrobial properties against a range of bacterial and fungal strains. The mechanism of action likely involves interference with essential cellular processes such as DNA replication or metabolic pathways. Additionally, its ability to modulate inflammatory responses has been observed in cell-based models, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its clinical relevance. In vitro studies using liver microsomes and intestinal Caco cells have provided insights into its metabolic pathways. These studies are essential for predicting drug-drug interactions and optimizing dosing regimens.

The potential therapeutic applications of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide extend beyond antimicrobial and anti-inflammatory uses. Emerging research suggests that this compound may have neuroprotective properties due to its ability to interact with specific neural receptors. Preclinical studies are underway to evaluate its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The dual presence of benzothiazole rings enhances its binding affinity to these targets, making it a compelling candidate for further development.

The development of novel drug candidates often involves structural modifications to improve potency and reduce side effects. In the case of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide, future studies may focus on optimizing substituents or exploring analogs with enhanced pharmacological profiles. Computational methods such as molecular docking and quantum mechanics calculations are being employed to predict binding interactions and guide rational drug design.

The regulatory landscape for new pharmaceutical entities requires rigorous testing to ensure safety and efficacy before human trials can commence. N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide, like all potential drug candidates, must undergo comprehensive toxicological assessments. These studies evaluate acute toxicity, chronic exposure effects, and potential long-term risks. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing such compounds through preclinical development stages efficiently.

The global pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Benzothiazole derivatives remain a cornerstone of this effort due to their diverse biological activities. N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd